Cas no 1795298-60-0 (N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide
• CAS No: 1795298-60-0
• MF: C₁₉H₂₀Cl₂N₂O₄S
• MW: 443.344101905823
• CID: 5369091
• Update Time: 2025-11-01

N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dichlorophenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperidinecarboxamide
• N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide

• Inchi： 1S/C19H20Cl2N2O4S/c1-27-14-3-5-15(6-4-14)28(25,26)16-8-10-23(11-9-16)19(24)22-13-2-7-17(20)18(21)12-13/h2-7,12,16H,8-11H2,1H3,(H,22,24)
• InChI Key： AROYCOTVCGKROX-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C(Cl)=C2)=O)CCC(S(C2=CC=C(OC)C=C2)(=O)=O)CC1

Experimental Properties

• Density: 1.424±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 676.5±55.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide

N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide (CAS 1795298-60-0): A Comprehensive Overview

N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide (CAS 1795298-60-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine carboxamide derivative features a unique molecular structure combining dichlorophenyl and methoxybenzenesulfonyl moieties, making it particularly interesting for drug discovery applications. Researchers are actively investigating its potential as a small molecule therapeutic agent, especially in neurological and inflammatory conditions.

The compound's molecular formula is C₁₉H₁₈Cl₂N₂O₄S, with a molecular weight of 441.33 g/mol. Its structural complexity arises from the combination of a piperidine carboxamide core with both electron-withdrawing (dichlorophenyl) and electron-donating (methoxybenzenesulfonyl) groups. This balanced electronic configuration contributes to its potential as a modulator of biological targets, particularly in the central nervous system.

Recent scientific literature highlights the growing interest in N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide as a potential lead compound for various therapeutic applications. The dichlorophenyl group is known to enhance binding affinity to certain receptors, while the methoxybenzenesulfonyl moiety may improve pharmacokinetic properties. This combination makes CAS 1795298-60-0 particularly valuable in medicinal chemistry research focused on developing novel central nervous system agents.

From a synthetic chemistry perspective, the preparation of N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide involves multi-step organic transformations. Key synthetic challenges include the selective introduction of the dichlorophenyl group and the efficient coupling of the methoxybenzenesulfonyl moiety to the piperidine ring. These synthetic considerations are crucial for researchers looking to scale up production or create structural analogs for structure-activity relationship studies.

The physicochemical properties of CAS 1795298-60-0 are particularly relevant for pharmaceutical applications. The compound exhibits moderate lipophilicity due to its aromatic dichlorophenyl group, balanced by the polar carboxamide and sulfonyl functionalities. This balance suggests potential for good blood-brain barrier penetration, making it interesting for neurological targets. Researchers are particularly interested in how the methoxy group affects the compound's metabolic stability and duration of action in biological systems.

In the context of current pharmaceutical trends, N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide represents an important example of modern small molecule drug discovery. The compound's structure embodies several design principles currently emphasized in medicinal chemistry, including the incorporation of sulfonamide groups for target engagement and chlorinated aromatic rings for enhanced binding affinity. These features align with current research priorities in developing treatments for neurodegenerative diseases and chronic pain conditions.

Analytical characterization of CAS 1795298-60-0 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and structural integrity, particularly when used as a reference standard or building block in pharmaceutical research. The presence of both chlorine atoms and sulfur in the sulfonyl group provides distinctive analytical signatures that facilitate characterization.

The stability profile of N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide under various conditions is an important consideration for storage and handling. Preliminary studies suggest that the compound is stable under standard laboratory conditions, though precautions should be taken to avoid prolonged exposure to strong light or extreme pH conditions. The methoxybenzenesulfonyl group may confer enhanced stability compared to simpler sulfonamide derivatives.

From a regulatory perspective, CAS 1795298-60-0 is currently classified as a research chemical, with no reported commercial drug applications. However, its structural features make it a valuable tool for studying structure-activity relationships in medicinal chemistry programs. Researchers are particularly interested in how modifications to either the dichlorophenyl group or the methoxybenzenesulfonyl moiety might affect biological activity and selectivity.

The commercial availability of N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide from specialty chemical suppliers has facilitated its use in academic and industrial research settings. Current market trends show increasing demand for such complex heterocyclic compounds as pharmaceutical companies expand their screening libraries for drug discovery. The compound's unique combination of structural features makes it particularly valuable for probing specific biological targets.

Future research directions for CAS 1795298-60-0 may include detailed pharmacological profiling, formulation development, and the synthesis of structural analogs. The compound's potential as a central nervous system agent warrants further investigation, particularly in light of the growing need for novel neurological therapeutics. Researchers are also exploring whether the piperidine carboxamide core could serve as a platform for developing targeted therapies with improved safety profiles.

In summary, N-(3,4-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperidine-1-carboxamide (CAS 1795298-60-0) represents an important compound in modern medicinal chemistry research. Its unique structural features, combining dichlorophenyl and methoxybenzenesulfonyl groups with a piperidine carboxamide scaffold, make it a valuable tool for drug discovery and biological studies. As research continues, this compound may yield important insights for developing new therapeutic agents targeting various disease pathways.